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Compound of Interest

Isopropyl! 4-(2-
Compound Name:
hydroxyethyl)benzoate

Cat. No.: B12086032

Get Quote

Executive Summary & Immediate Action

Isopropyl 4-(2-hydroxyethyl)benzoate (CAS: 924623-21-2) is an organic ester intermediate
often used in synthesis and material science.[1][2] While not classified as an acutely toxic "P-

listed" waste by the EPA, it must be managed as Hazardous Organic Waste.[1][2]

Core Directive: Under no circumstances should this compound be disposed of via sanitary
sewer systems (sink drains) or general trash.[2] Its lipophilic nature poses bioaccumulation
risks in aquatic environments, and its ester functionality requires segregation from strong bases
to prevent uncontrolled hydrolysis.[2]

Chemical Profile & Hazard Triage
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Parameter Data Operational Implication

Use for waste manifesting and

CAS Number 924623-21-2 , _
inventory tracking.[1][2]
Susceptible to hydrolysis;
Functional Groups Ester, Primary Alcohol segregate from strong
acids/bases.[2]
) ] ] o Requires solid waste stream
Physical State Solid or Viscous Liquid ] )
unless dissolved in solvent.[2]
Irritant (Skin/Eye), Aquatic Standard PPE (Nitrile gloves,

Primary Hazards . .
Toxicity safety glasses) required.[2]

Default to D001 (if ignitable
Non-Listed (unless in specific solvent used) or Non-
RCRA Status )
solvents) Regulated Chemical Waste

(must be incinerated).[2]

Waste Stream Decision Logic

Effective disposal relies on characterizing the "matrix" of the waste.[2] Is the compound pure, or
is it dissolved in a solvent? This distinction dictates the regulatory waste code and the physical
container required.[2]

Workflow Visualization

The following decision tree illustrates the logic for assigning the correct waste stream.
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Start: Assess Waste Composition

[ Is the compound Pure (Solid/Neat)?j

No (It's a mixture) \Yes

(Incineration)

[ Is it dissolved in solution?

l

Does solvent contain Halogens?
(e.g., DCM, Chloroform)

j Stream A: Solid Hazardous Waste

o] Yes (>2%)

Stream B: Non-Halogenated Organic Stream C: Halogenated Organic

(High BTU Fuel Blending) (Dedicated Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Isopropyl 4-(2-hydroxyethyl)benzoate based on
solvent composition. Correct segregation reduces disposal costs and prevents dangerous

cross-reactions.

Detailed Disposal Protocols
Stream A: Pure Substance (Solid or Neat Liquid)

Use this protocol for expired reagents, synthesis failures, or contaminated weighing solids.[2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12086032/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-isopropyl-4-2-hydroxyethyl-benzoate-1-2
https://www.benchchem.com/product/b12086032/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-isopropyl-4-2-hydroxyethyl-benzoate-1-2
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass vendor container.[1][2]

Transfer: Transfer the solid using a chemically resistant spatula.[2] Do not generate dust.[2]

[31141[5]

Labeling: Apply a hazardous waste label.
o Constituents: "Isopropyl 4-(2-hydroxyethyl)benzoate, 99%"[1][2]

o Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

Storage: Store in the "Solid Organic Waste" bin.

Stream B: Solution in Non-Halogenated Solvents

Use this protocol if dissolved in Methanol, Ethanol, Ethyl Acetate, or Acetone.[2]
o Container Selection: HDPE or Glass carboy (4L or 20L) rated for solvents.[2]

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (Nitric Acid,
Peroxides).[2]

o Scientific Rationale: Esters can be oxidized under aggressive conditions; mixing organic
loads with oxidizers is the leading cause of laboratory explosions.

o Transfer: Pour using a funnel to prevent splashing. Leave 10% headspace for thermal
expansion.[2]

e Labeling:
o Constituents: "Acetone (90%), Isopropyl 4-(2-hydroxyethyl)benzoate (10%)"[1][2]

o Hazard Checkbox: Mark "Flammable" and "Irritant.”[2]

Stream C: Solution in Halogenated Solvents

Use this protocol if dissolved in Dichloromethane (DCM) or Chloroform.[1][2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=4191-73-5
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1393030&productDescription=ISOPROPL+4-HYDRXYBNZOATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZNUM82Blx_UOv70k17zHvu9lxtD7SSSSSS--
https://www.tcichemicals.com/BE/en/sds/B0073_EU_6N.pdf
https://www.benchchem.com/product/b12086032/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-isopropyl-4-2-hydroxyethyl-benzoate-1-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=4191-73-5
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://www.benchchem.com/product/b12086032/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-isopropyl-4-2-hydroxyethyl-benzoate-1-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=4191-73-5
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=4191-73-5
https://bg.cpachem.com/msds?num=SB42530&dnl=sd_-_Isopropyl_4-Hydroxybenzoate_%5BCAS_4191-73-5%5D_%28SB42530%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Segregation: STRICTLY separate from Stream B.

o Scientific Rationale: Halogenated waste requires higher temperature incineration to
prevent the formation of dioxins. Mixing these streams often results in the entire load
being rejected by the disposal facility or surcharged heavily.[2]

e Labeling: Clearly mark "HALOGENATED" on the tag.[2]

Chemical Compatibility & Segregation

Understanding the reactivity of the benzoate ester group is vital for preventing accidents in the
waste accumulation area.[2]

Incompatible Class Risk Mechanism Action

Saponification (Hydrolysis):

The ester bond cleaves, ] )
_ Never mix ester waste with
Strong Bases (NaOH, KOH) generating heat and alcohols. )
) ) basic waste streams.[2]
[1][2] This can over-pressurize

a sealed waste drum.[2]

Exothermic Oxidation: Rapid

o o ) oxidation of the organic Store in separate secondary
Strong Oxidizers (Nitric Acid) ] )
framework can lead to fire or containment.
explosion.[2]

Solubility/Phase Separation:

The compound is lipophilic.[2]

It will form an oily layer on top )
Water (Aqueous Streams) o Do not pour down drains.[2]

of water, complicating

treatment and violating sewer

codes.[2]

Emergency Contingencies (Spill Procedures)

In the event of a spill outside of a fume hood:

» Evacuate & Ventilate: If the quantity is >100mL or if heated, evacuate the immediate area.[2]
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PPE Upgrade: Wear double nitrile gloves and a lab coat. If dust is present, use an N95
respirator.[2]

Containment:

o Liquids: Surround with an inert absorbent (vermiculite or polypropylene pads).[2] Do not
use combustible materials like sawdust.[2]

o Solids: Cover with a wet paper towel to prevent dust dispersion, then sweep carefully.[2]

Decontamination: Scrub the surface with a soap/water solution.[2] The benzoate ester is not
water-soluble, so a surfactant (soap) is strictly necessary to emulsify and remove the
residue.[2]

Disposal of Debris: All cleanup materials must be placed in Stream A (Solid Hazardous
Waste).[2]

Regulatory Compliance (USA/RCRA Focus)

While Isopropyl 4-(2-hydroxyethyl)benzoate is not a "Listed Waste" (F, K, P, or U lists)
specifically, it is a "Characteristic Waste" if mixed with flammable solvents.[1][2]

o Waste Codes:
o DO0O01: If Flash Point < 60°C (when in solvent).

o None/State-Regulated: If pure solid.[1][2] (Note: Even if "non-regulated” by RCRA, it is
Chemical Waste and must be incinerated).[2]

e Manifesting: Ensure the chemical name is written out in full on the waste manifest.[2] Do not
use abbreviations (e.g., do not write "IP-Benzoate").

References

o National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 53946588, Isopropyl 4-(2-hydroxyethyl)benzoate.[1][2] Retrieved from [Link][1][2]
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» National Research Council (2011).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards.[2] National Academies Press.[2] Retrieved from [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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